Cas no 76196-08-2 (1,2,4-Triazolo[4,3-b]pyridazine-3-carboxylic acid, ethyl ester)
76196-08-2 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine-3-carboxylic acid, ethyl ester
CAS No:76196-08-2
MF:C8H8N4O2
MW:192.17472076416
CID:538196
PubChem ID:12606979
Update Time:2025-04-19
1,2,4-Triazolo[4,3-b]pyridazine-3-carboxylic acid, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxylic acid, ethyl ester
- ethyl [1,2,4]triazolo[4,3-b]pyridazine-3-carboxylate
- DTXSID10504201
- 76196-08-2
-
- Inchi: 1S/C8H8N4O2/c1-2-14-8(13)7-11-10-6-4-3-5-9-12(6)7/h3-5H,2H2,1H3
- InChI Key: UCVJCQZZVNJKFI-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=NN=C2C=CC=NN21)=O
Computed Properties
- Exact Mass: 192.06472551g/mol
- Monoisotopic Mass: 192.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 69.4Ų
1,2,4-Triazolo[4,3-b]pyridazine-3-carboxylic acid, ethyl ester Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
76196-08-2 (1,2,4-Triazolo[4,3-b]pyridazine-3-carboxylic acid, ethyl ester) Related Products
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